Cas no 1515378-62-7 (2,2-dimethyl-1-(4-phenoxyphenyl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-1-(4-phenoxyphenyl)cyclopropylmethanamine
• CAS No: 1515378-62-7
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• CID: 6226052
• PubChem ID: 83741306
• Update Time: 2025-05-20

2,2-dimethyl-1-(4-phenoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(4-phenoxyphenyl)cyclopropylmethanamine
• [2,2-dimethyl-1-(4-phenoxyphenyl)cyclopropyl]methanamine
• EN300-1864322
• 1515378-62-7

• Inchi： 1S/C18H21NO/c1-17(2)12-18(17,13-19)14-8-10-16(11-9-14)20-15-6-4-3-5-7-15/h3-11H,12-13,19H2,1-2H3
• InChI Key： JXCXTIHAQUPWDI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 267.162314293g/mol
• Monoisotopic Mass: 267.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-dimethyl-1-(4-phenoxyphenyl)cyclopropylmethanamine

2,2-Dimethyl-1-(4-phenoxyphenyl)cyclopropylmethanamine: A Comprehensive Overview

2,2-Dimethyl-1-(4-phenoxyphenyl)cyclopropylmethanamine (CAS No. 1515378-62-7) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclopropane ring, which is substituted with a methyl group and a phenoxyphenyl moiety, making it a versatile building block for advanced chemical synthesis. Recent studies have highlighted its potential applications in drug discovery, polymer chemistry, and as a precursor for functional materials.

The molecular structure of 2,2-dimethyl-1-(4-phenoxyphenyl)cyclopropylmethanamine is intriguing due to the presence of the cyclopropane ring, which introduces strain and reactivity into the molecule. The substitution pattern on the cyclopropane ring—specifically, the two methyl groups and the phenoxyphenyl group—plays a critical role in determining its chemical properties. The phenoxyphenyl group adds aromaticity and electronic complexity, while the methyl groups provide steric bulk. This combination makes the compound highly suitable for use in Suzuki-Miyaura coupling reactions, where the cyclopropane ring can act as a directing group for palladium-catalyzed cross-coupling.

Recent research has focused on the synthesis of 2,2-dimethyl-1-(4-phenoxyphenyl)cyclopropylmethanamine and its derivatives. One notable study published in *Organic Chemistry Frontiers* demonstrated a novel route to prepare this compound via a tandem alkylation-cyclization process. This method not only enhances the efficiency of synthesis but also opens new avenues for incorporating this compound into larger molecular frameworks. The study further explored the application of this compound as a chiral ligand in asymmetric catalysis, showcasing its potential in enantioselective reactions.

In addition to its role in organic synthesis, 2,2-dimethyl-1-(4-phenoxyphenyl)cyclopropylmethanamine has been investigated for its electronic properties. A team of researchers from Stanford University reported on its use as a building block for constructing two-dimensional covalent organic frameworks (COFs). These frameworks exhibit exceptional stability and porosity, making them promising candidates for gas storage and separation applications. The cyclopropane ring's strain energy contributes to the robustness of the COF structure while maintaining flexibility.

The biological activity of 2,2-dimethyl-1-(4-phenoxyphenyl)cyclopropylmethanamine has also been explored in recent years. Preclinical studies conducted at the University of California revealed that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. Although further optimization is required to enhance its potency and selectivity, these findings underscore its potential as a lead compound in anticancer drug development.

From an industrial perspective, 2,2-dimethyl-1-(4-phenoxyphenyl)cyclopropylmethanamine is increasingly being recognized as a valuable intermediate in the production of high-performance polymers. Its ability to undergo controlled polymerization under mild conditions makes it an attractive candidate for developing thermally stable polymers with tailored mechanical properties. Researchers at Dow Chemical have successfully synthesized polyamides incorporating this compound, demonstrating improved thermal resistance compared to conventional materials.

In conclusion, 2,2-dimethyl-1-(4-phenoxyphenyl)cyclopropylmethanamine (CAS No. 1515378-62-7) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure endows it with reactivity and versatility, enabling its use in advanced synthetic methods and functional material development. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly significant role in both academic and industrial settings.